Cas no 16493-06-4 (2-Heptynoic acid,3-octyn-1-yl ester)

• Product Name: 2-Heptynoic acid,3-octyn-1-yl ester
• CAS No: 16493-06-4
• MF: C₁₅H₂₂O₂
• MW: 234.333984851837
• CID: 218925
• PubChem ID: 249233
• Update Time: 2025-04-19

2-Heptynoic acid,3-octyn-1-yl ester Chemical and Physical Properties

Names and Identifiers

• 2-Heptynoic acid,3-octyn-1-yl ester
• oct-3-ynyl hept-2-ynoate
• AC1L6O0Z
• AC1Q66HL
• AR-1K8761
• CTK4D1942
• NSC67295
• NSC-67295
• oct-3-yn-1-yl hept-2-ynoate
• 16493-06-4
• DTXSID10290197

• Inchi： 1S/C15H22O2/c1-3-5-7-9-10-12-14-17-15(16)13-11-8-6-4-2/h3-8,12,14H2,1-2H3
• InChI Key： KXLPXAUDQJPZKD-UHFFFAOYSA-N
• SMILES： O(C(C#CCCCC)=O)CCC#CCCCC

Computed Properties

• Exact Mass: 234.16206
• Monoisotopic Mass: 234.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.951
• Boiling Point: 346.3°C at 760 mmHg
• Flash Point: 160°C
• Refractive Index: 1.475
• PSA: 26.3